Cas no 1932092-22-2 ((3R,4R)-4-amino-1-methylpyrrolidin-3-ol)

• Product Name: (3R,4R)-4-amino-1-methylpyrrolidin-3-ol
• CAS No: 1932092-22-2
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 6794010
• PubChem ID: 58396046
• Update Time: 2025-06-10

(3R,4R)-4-amino-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1272311
• G18592
• (3R,4R)-4-amino-1-methylpyrrolidin-3-ol
• SCHEMBL2257778
• 1932092-22-2
• rac-(3R,4R)-4-amino-1-methylpyrrolidin-3-ol
• 1375066-18-4

• Inchi： 1S/C5H12N2O/c1-7-2-4(6)5(8)3-7/h4-5,8H,2-3,6H2,1H3/t4-,5-/m1/s1
• InChI Key： CIQOTANLSZEILP-RFZPGFLSSA-N
• SMILES： O[C@@H]1CN(C)C[C@H]1N

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on (3R,4R)-4-amino-1-methylpyrrolidin-3-ol

Introduction to (3R,4R)-4-amino-1-methylpyrrolidin-3-ol (CAS No. 1932092-22-2)

(3R,4R)-4-amino-1-methylpyrrolidin-3-ol (CAS No. 1932092-22-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidinols, which are known for their versatile biological activities and ability to modulate various physiological processes.

The chiral centers at the 3 and 4 positions of the pyrrolidinone ring confer (3R,4R)-4-amino-1-methylpyrrolidin-3-ol with distinct stereochemical characteristics. These characteristics are crucial for its interactions with biological targets, such as enzymes and receptors, and can significantly influence its pharmacological profile. The presence of the amino group at the 4-position and the methyl group at the 1-position further enhances its chemical reactivity and functional diversity.

Recent studies have highlighted the potential of (3R,4R)-4-amino-1-methylpyrrolidin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, (3R,4R)-4-amino-1-methylpyrrolidin-3-ol has shown significant potential in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation has been linked to potential applications in treating neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic properties of (3R,4R)-4-amino-1-methylpyrrolidin-3-ol have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended biological targets in sufficient concentrations to exert its therapeutic effects while minimizing adverse side effects.

One of the key challenges in the development of (3R,4R)-4-amino-1-methylpyrrolidin-3-ol as a therapeutic agent is optimizing its chemical stability and bioavailability. Researchers at the National Institutes of Health (NIH) have been exploring various prodrug strategies to enhance these properties. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. This approach can improve the solubility and permeability of (3R,4R)-4-amino-1-methylpyrrolidin-3-ol, thereby enhancing its overall efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R,4R)-4-amino-1-methylpyrrolidin-3-ol in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (3R,4R)-4-amino-1-methylpyrrolidin-3-ol (CAS No. 1932092-22-2) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, (3R,4R)-4-amino-1-methylpyrrolidin-3-ol is poised to play a significant role in advancing healthcare solutions for various diseases and conditions.